Cas no 19250-03-4 ((4-phenylphenyl)thiourea)

• Product Name: (4-phenylphenyl)thiourea
• CAS No: 19250-03-4
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• MDL: MFCD00614307
• CID: 192796
• PubChem ID: 3034308
• Update Time: 2025-04-19

(4-phenylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[1,1'-biphenyl]-4-yl-
• 1-(4-(phenyl)phenyl)thiourea
• AC1MHXAH
• AI3-24026
• Biphenyl-4-yl-thioharnstoff
• biphenyl-4-yl-thiourea
• BRN 2723584
• Diphen-3-yl-thioharnstoff
• NSC74764
• Thiourea, (1,1'-biphenyl)-4-yl-
• Urea, 1-(4-biphenylyl)-2-thio-
• Xenyl thiourea
• (4-phenylphenyl)thiourea
• 1-(biphenyl-4-yl)thiourea
• (1,1'-Biphenyl-4-yl)thiourea
• 1-(1,1'-Biphenyl-4-yl)thiourea
• 1-Biphenyl-4-ylthiourea
• NSC 74764
• NSC-74764
• Thiourea,1'-biphenyl]-4-yl-
• Thiourea, N-[1,1'-biphenyl]-4-yl-
• EN300-87365
• CS-0001443
• UNII-OA3TUD5E6Q
• 3-12-00-03179 (Beilstein Handbook Reference)
• 19250-03-4
• THIOUREA, N-(1,1'-BIPHENYL)-4-YL-
• OA3TUD5E6Q
• SCHEMBL3424950
• N-(1,1'-Biphenyl)-4-ylthiourea
• AKOS003248423
• DTXSID30172845

• MDL： MFCD00614307
• Inchi： 1S/C13H12N2S/c14-13(16)15-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H3,14,15,16)
• InChI Key： ZBLBLYUALCIFDA-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.07226
• Monoisotopic Mass: 228.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Density: 1.248
• Boiling Point: 389.7°Cat760mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.707
• PSA: 38.05
• LogP: 3.78240